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Compound of Interest

Compound Name: 2-Amino-3-bromo-4-picoline

Cat. No.: B1285222

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Amino-3-bromo-4-picoline in a laboratory setting. The
information is intended for researchers, scientists, and professionals in drug development to
ensure safe handling and mitigate risks.

Immediate Safety and Handling Precautions

2-Amino-3-bromo-4-picoline is a chemical compound that requires careful handling due to its
potential hazards. While a comprehensive toxicological profile for this specific compound is not
readily available, data from structurally similar compounds suggest that it may be harmful if
swallowed, in contact with skin, or if inhaled, and can cause skin and eye irritation.[1][2]
Therefore, it is crucial to handle this chemical in a well-ventilated area, preferably within a
chemical fume hood, and to wear appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Amino-3-bromo-4-picoline to minimize
exposure and ensure personal safety.
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PPE Category

Item

Specification

Eye and Face Protection

Safety Goggles or Face Shield

Chemical safety goggles
conforming to EN166 (EU) or
NIOSH (US) approved
standards. A face shield should
be worn where splashing is a
risk.[3][4]

Skin Protection

Chemical-resistant Gloves

Nitrile gloves or other

chemically resistant gloves.[2]

Laboratory Coat

A standard laboratory coat.

Respiratory Protection

NIOSH-approved Respirator

A NIOSH-approved N95 dust
mask is required if there is a
potential for dust generation.[2]
In case of insufficient
ventilation, use a full-face

respirator.

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-Amino-3-bromo-4-picoline is

essential for its safe handling and storage.
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Property Value

Molecular Formula CeH7BrNz[5]

Molecular Weight 187.04 g/mol [5]

Appearance Light brown to dark brown colored powder[5]

Melting Point 67-72°C[6]

Boiling Point ~308°CJ6]

Flash Point 140.1°C[6]

Solubility Slightly soluble in water, easily soluble in
organic solvents like ethanol and ether.[7]

Storage Temperature 0-8°C[5]

Experimental Protocols

Handling and Storage Protocol:

e Engineering Controls: Always handle 2-Amino-3-bromo-4-picoline in a well-ventilated area,
preferably inside a certified chemical fume hood.[3] Ensure that eyewash stations and safety
showers are readily accessible.[3]

o Personal Protective Equipment (PPE): Before handling, don the required PPE as specified in
the table above.

o Dispensing: When weighing or transferring the solid, use a spatula and avoid generating
dust. Use a container that can be securely sealed.

o Storage: Store the compound in a tightly sealed, properly labeled container in a cool, dry,
and well-ventilated area.[5] Keep it away from incompatible materials such as strong
oxidizing agents and strong acids.[2]

e Hygiene: Wash hands thoroughly after handling the compound.[1] Do not eat, drink, or
smoke in the laboratory.
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Disposal Protocol:

Waste Segregation: Designate a specific, clearly labeled hazardous waste container for
"Halogenated Organic Solids." Do not mix this waste with non-halogenated chemical waste.

[2]

Waste Collection: Carefully sweep up any solid 2-Amino-3-bromo-4-picoline waste using a
dedicated brush and dustpan, avoiding dust generation.[2] Place the collected solid waste
and any contaminated disposable materials (e.g., weighing paper, contaminated gloves) into
the designated hazardous waste container.[2] The container should be made of a compatible
material, such as high-density polyethylene (HDPE), and have a secure lid.[2]

Container Management: Securely seal the hazardous waste container when not in use and
once it is full.[2]

Waste Storage: Store the sealed container in a designated, well-ventilated waste
accumulation area, away from incompatible materials.[2]

Final Disposal: Arrange for the collection of the hazardous waste container by a licensed
environmental waste management company, following your institution's and local
regulations.[2] Do not dispose of this chemical in the regular trash or down the drain.[2]

Empty Containers: Empty containers that held 2-Amino-3-bromo-4-picoline must also be
disposed of as hazardous waste unless they have been triple-rinsed with an appropriate
solvent.

Logical Workflow for Handling 2-Amino-3-bromo-4-
picoline

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/pdf/Proper_Disposal_of_2_Amino_5_bromo_4_methylpyridine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1285222?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Amino_5_bromo_4_methylpyridine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Amino_5_bromo_4_methylpyridine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Amino_5_bromo_4_methylpyridine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Amino_5_bromo_4_methylpyridine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Amino_5_bromo_4_methylpyridine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Amino_5_bromo_4_methylpyridine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Amino_5_bromo_4_methylpyridine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1285222?utm_src=pdf-body
https://www.benchchem.com/product/b1285222?utm_src=pdf-body
https://www.benchchem.com/product/b1285222?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1285222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Workflow for Handling 2-Amino-3-bromo-4-picoline
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Caption: Workflow for Handling 2-Amino-3-bromo-4-picoline

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1285222?utm_src=pdf-body-img
https://www.benchchem.com/product/b1285222?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1285222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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